2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid, 95%

• IUPAC Name: 2-chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid
• InChI: InChI=1S/C16H13ClFNO3/c1-2-19-15(20)11-5-3-10(8-14(11)18)9-4-6-13(17)12(7-9)16(21)22/h3-8H,2H2,1H3,(H,19,20)(H,21,22)
• InChI Key: UQAKPOQLOHTSCI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O)F
• Molecular Formula: C16H13ClFNO3
• DSSTOX Substance ID: DTXSID10691923
• Molecular Weight: 321.73 g/mol
• CAS RN: 1261914-60-6

Description

2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]benzoic acid, commonly referred to as CEFBA, is a chemical compound with a wide range of applications in scientific research. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. CEFBA is a versatile compound that has been used in a variety of research areas, including organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

CEFBA has numerous applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and polymers. In addition, CEFBA has been used in studies of enzyme kinetics and protein-ligand binding. It has also been used in studies of the structure and function of proteins and nucleic acids.

Mechanism of Action

CEFBA is an inhibitor of monoamine oxidase (MAO) enzymes. It binds to the active sites of these enzymes and prevents them from catalyzing the oxidation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine. CEFBA also has anticonvulsant activity, likely due to its inhibition of sodium channels.
Biochemical and Physiological Effects
CEFBA has a variety of effects on biochemical and physiological systems. It has been shown to inhibit the activity of MAO enzymes, which play a role in the regulation of mood and behavior. In addition, CEFBA has been shown to reduce seizure activity in animal models, likely due to its inhibition of sodium channels. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

CEFBA is a versatile and widely used compound in scientific research. It is relatively easy to synthesize, and is available in high purity. In addition, CEFBA is soluble in a variety of solvents, making it suitable for use in a variety of laboratory experiments. Its inhibitory activity against MAO enzymes makes it useful for studies of enzyme kinetics and protein-ligand binding. However, CEFBA can be toxic in high concentrations, and its use should be limited to laboratory experiments only.

Future Directions

There are a number of potential future directions for research involving CEFBA. One potential area of research is the development of new compounds based on CEFBA’s structure. In addition, further studies of the biochemical and physiological effects of CEFBA are needed. Another potential area of research is the development of new methods of synthesis for CEFBA. Finally, further studies of the mechanism of action of CEFBA are needed to better understand its effects on various biochemical and physiological systems.

Synthesis Methods

CEFBA can be synthesized through a variety of methods. The most common method is the reaction of 4-fluorobenzaldehyde and ethyl chloroformate in the presence of a base such as potassium carbonate. The reaction yields CEFBA in high yields, typically greater than 95%. Other methods of synthesis include the reaction of 4-fluorobenzaldehyde with ethyl chloroformate in the presence of a base such as sodium hydroxide, and the reaction of 4-fluorobenzaldehyde and ethyl chloroformate in the presence of a base such as triethylamine.